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Compound of Interest

Compound Name: BI-4924

Cat. No.: B15614151

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the handling and use of

BI-4924, a potent and selective inhibitor of phosphoglycerate dehydrogenase (PHGDH). These

guidelines are intended to ensure accurate and reproducible results in preclinical research and

drug development settings.

Introduction to BI-4924
BI-4924 is a small molecule inhibitor that targets phosphoglycerate dehydrogenase (PHGDH),

the rate-limiting enzyme in the de novo serine biosynthesis pathway.[1][2] By inhibiting

PHGDH, BI-4924 effectively blocks the conversion of 3-phosphoglycerate to 3-

phosphohydroxypyruvate, a critical step in the production of serine.[1][2] This pathway is often

upregulated in certain cancers, making BI-4924 a valuable tool for studying cancer metabolism

and developing novel therapeutic strategies.

Data Presentation: Solubility of BI-4924
The solubility of BI-4924 has been determined in dimethyl sulfoxide (DMSO) and in an

aqueous solution at neutral pH. The following table summarizes the available quantitative data.
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Information on the solubility of BI-4924 in other common organic solvents such as ethanol,

methanol, or acetone is not readily available in the reviewed literature.

Solvent/System Solubility
Molar
Concentration
(approx.)

Notes

Dimethyl Sulfoxide

(DMSO)
100 mg/mL[3] 200.26 mM[3]

Sonication is

recommended to aid

dissolution.[3]

Aqueous Solution (pH

7)
59 µg/mL[1][2] 0.118 mM

BI-4924 exhibits

limited solubility in

aqueous solutions.

In Vivo Formulation 4 mg/mL 8.01 mM

In a vehicle of 10%

DMSO, 40% PEG300,

5% Tween 80, and

45% Saline.

Sonication is

recommended.[3]

Molecular Weight of BI-4924: 499.4 g/mol

Experimental Protocols
Protocol 1: Preparation of a 100 mM BI-4924 Stock
Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution of BI-4924 in

DMSO, suitable for long-term storage and subsequent dilution for various in vitro assays.

Materials:

BI-4924 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials
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Analytical balance

Vortex mixer

Sonicator (optional, but recommended)

Procedure:

Equilibrate Reagents: Allow the BI-4924 powder and DMSO to reach room temperature

before use.

Weighing BI-4924: In a fume hood, carefully weigh out the desired amount of BI-4924
powder using an analytical balance. For example, to prepare 1 mL of a 100 mM stock

solution, weigh out 49.94 mg of BI-4924.

Dissolution:

Transfer the weighed BI-4924 powder into a sterile amber microcentrifuge tube.

Add the calculated volume of anhydrous, sterile DMSO. For the example above, add 1 mL

of DMSO.

Mixing:

Tightly cap the tube and vortex the solution for 1-2 minutes.

If the compound is not fully dissolved, sonicate the solution for 5-10 minutes.

Visual Inspection: Visually inspect the solution to ensure that the BI-4924 is completely

dissolved and the solution is clear and free of any particulate matter.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile, amber

microcentrifuge tubes to minimize freeze-thaw cycles.

Store the aliquots at -20°C or -80°C for long-term storage. When stored at -20°C, the

solution should be used within one year.[4]
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Protocol 2: Preparation of Working Solutions for In Vitro
Assays
This protocol outlines the dilution of the BI-4924 DMSO stock solution to prepare working

solutions for cell-based assays or other in vitro experiments. It is crucial to minimize the final

concentration of DMSO in the assay to avoid solvent-induced toxicity.

Materials:

100 mM BI-4924 stock solution in DMSO

Sterile cell culture medium or appropriate assay buffer

Sterile microcentrifuge tubes

Calibrated pipettes

Procedure:

Thaw Stock Solution: Thaw an aliquot of the 100 mM BI-4924 stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended): To improve accuracy, it is often

beneficial to perform an intermediate dilution. For example, prepare a 10 mM intermediate

stock by diluting the 100 mM stock 1:10 in sterile DMSO.

Final Dilution:

Determine the final desired concentration of BI-4924 in your assay.

Calculate the volume of the stock or intermediate solution needed to achieve this final

concentration.

Important: Add the BI-4924 stock solution to the cell culture medium or assay buffer, not

the other way around, to facilitate rapid mixing and prevent precipitation. Gently mix by

pipetting or inverting the tube.
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Ensure the final concentration of DMSO in the assay is kept low, typically below 0.5%, to

minimize cytotoxicity. A vehicle control (medium or buffer with the same final concentration

of DMSO) should always be included in the experiment.

Use Immediately: It is recommended to use the freshly prepared working solution

immediately for your experiments.

Mandatory Visualizations
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Serine Biosynthesis Pathway and BI-4924 Inhibition
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Caption: Inhibition of PHGDH by BI-4924 in the serine biosynthesis pathway.
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Experimental Workflow for BI-4924 Solution Preparation

Stock Solution Preparation

Working Solution Preparation

Weigh BI-4924 Powder

Dissolve in Anhydrous DMSO

Vortex / Sonicate

Aliquot and Store at -80°C

Thaw Stock Aliquot

For Experiment
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Use Immediately in Assay
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Caption: Workflow for preparing BI-4924 stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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